1'-(2,3-dihydro-1H-inden-2-yl)-N-isobutyl-1,4'-bipiperidine-3-carboxamide

• IUPAC Name: 1-[1-(2,3-dihydro-1H-inden-2-yl)piperidin-4-yl]-N-(2-methylpropyl)piperidine-3-carboxamide
• InChI: InChI=1S/C24H37N3O/c1-18(2)16-25-24(28)21-8-5-11-27(17-21)22-9-12-26(13-10-22)23-14-19-6-3-4-7-20(19)15-23/h3-4,6-7,18,21-23H,5,8-17H2,1-2H3,(H,25,28)
• InChI Key: SMCGLIQUNNXJEX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=O)C1CCCN(C1)C2CCN(CC2)C3CC4=CC=CC=C4C3
• Molecular Formula: C24H37N3O
• Molecular Weight: 383.6 g/mol

Description

1-(2,3-dihydro-1H-inden-2-yl)-N-isobutyl-1,4'-bipiperidine-3-carboxamide is a synthetic compound used in scientific research. It is commonly referred to as DIIBP and belongs to the class of piperidine compounds. DIIBP has been found to have potential therapeutic properties, particularly in the field of neuroscience.

Mechanism of Action

DIIBP works by binding to specific receptors in the brain, which can result in a range of biochemical and physiological effects. It has been found to act as a partial agonist at the dopamine D2 and D3 receptors, which can lead to increased dopamine release in the brain. This can have a range of effects on behavior and cognition.
Biochemical and Physiological Effects:
DIIBP has been found to have a range of biochemical and physiological effects. It has been shown to increase dopamine release in the brain, which can lead to improved cognitive function and motor control. It has also been found to have anxiolytic effects, reducing anxiety and stress in animal models.

Advantages and Limitations for Lab Experiments

DIIBP has several advantages for use in lab experiments. It is a synthetic compound, which means that it can be produced in large quantities and with a high degree of purity. This makes it ideal for use in experiments where precise dosing is required. However, there are also limitations to its use, including the fact that it has not been extensively studied in humans and its potential side effects are not well understood.

Future Directions

There are several potential future directions for research on DIIBP. One area of interest is its potential as a treatment for Parkinson's disease. It has been found to improve motor function in animal models of the disease, and further research is needed to determine its potential as a therapeutic agent. Another area of interest is its potential as a treatment for addiction. It has been found to reduce drug-seeking behavior in animal models, and further research is needed to determine its potential as a treatment for addiction in humans.

Synthesis Methods

DIIBP can be synthesized using a multi-step process involving the reaction of various chemicals. The first step involves the reaction of 2,3-dihydroindene with isobutylamine to form N-isobutyl-2,3-dihydro-1H-inden-2-amine. This is followed by the reaction of the resulting compound with piperidine-3-carboxylic acid to form DIIBP.

Scientific Research Applications

DIIBP has been extensively studied in scientific research for its potential therapeutic properties. It has been found to have an affinity for various receptors in the brain, including the dopamine D2 and D3 receptors. This has led to its investigation as a potential treatment for various neurological disorders, including Parkinson's disease and schizophrenia.